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Compound of Interest

1-(4-Methylphenyl)-1-
Compound Name:
cyclopropanecarbonitrile

cat. No.: B1329718

Applications of 1-(4-Methylphenyl)-1-
cyclopropanecarbonitrile in Organic Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

1-(4-Methylphenyl)-1-cyclopropanecarbonitrile is a versatile synthetic intermediate
characterized by the presence of a reactive nitrile group and a strained cyclopropyl ring
attached to a p-tolyl moiety. The unique structural and electronic properties of the cyclopropyl
group, such as its high degree of s-character in C-H bonds and conformational rigidity, make it
a valuable motif in medicinal chemistry. The incorporation of cyclopropyl rings can enhance
metabolic stability, improve potency, and fine-tune the physicochemical properties of drug
candidates. This document details a primary application of 1-(4-Methylphenyl)-1-
cyclopropanecarbonitrile as a precursor to 1-(4-Methylphenyl)-1-cyclopropanecarboxylic
acid, a valuable building block in the synthesis of more complex molecules.

Core Application: Synthesis of 1-(4-Methylphenyl)-1-
cyclopropanecarboxylic Acid
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A key application of 1-(4-Methylphenyl)-1-cyclopropanecarbonitrile is its conversion to 1-(4-
Methylphenyl)-1-cyclopropanecarboxylic acid via hydrolysis. The carboxylic acid derivative
serves as a crucial intermediate for the synthesis of various biologically active compounds and
pharmaceutical agents. The nitrile group can be efficiently hydrolyzed under basic or acidic
conditions to yield the corresponding carboxylic acid.

Reaction Scheme

The overall transformation involves the hydrolysis of the nitrile functional group to a carboxylic
acid.
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H20, H+ or OH-

1-(4-Methylphenyl)-1-cyclopropanecarbonitrile » 1-(4-Methylphenyl)-1-cyclopropanecarboxylic Acid

Synthesis of Carboxylic Acid

1-(4-Methylphenyl)-1-
cyclopropanecarbonitrile

Basic Hydrolysis
(NaOH, H20, Heat)

Acidification (H2S04)
& Extraction (Ether)

1-(4-Methylphenyl)-1-
cyclopropanecarboxylic Acid

Further Application

Amide Coupling
(e.g., with an amine)

l

Active Pharmaceutical
Ingredient (API) Synthesis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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